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Cat. No.: B1616158

Get Quote

Abstract
This guide details the protocol for the internal sizing of paper and cellulosic substrates using

C18 Alkenyl Succinic Anhydride (ASA). Unlike Alkyl Ketene Dimer (AKD), which requires off-

machine curing, ASA provides immediate on-machine sizing, making it the preferred choice for

high-speed manufacturing and substrates requiring precise hydrophobicity control (e.g.,

diagnostic papers, packaging). However, ASA is chemically unstable in water; its successful

application relies entirely on the kinetic control of emulsification and retention. This protocol

focuses on the "race against hydrolysis," providing a self-validating workflow to maximize

esterification efficiency.

Part 1: The Chem-Physical Mechanism
To master ASA sizing, one must understand the kinetic competition occurring at the wet end.

ASA is an oil that must be emulsified to be distributed.[1] Once in the aqueous pulp slurry, two

reactions compete:
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Sizing (Desired): The anhydride ring reacts with hydroxyl groups on cellulose to form an

ester, anchoring the hydrophobic C18 tail.

Hydrolysis (Parasitic): The anhydride reacts with water to form dicarboxylic acid. This

byproduct is hydrophilic (non-sizing) and reacts with calcium to form sticky deposits ("pitch").
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Caption: The kinetic competition between effective sizing (Esterification) and defect formation

(Hydrolysis). Success depends on minimizing the time between emulsification and drying.

Part 2: Emulsification Protocol (Critical Control
Point)
ASA cannot be added directly to pulp; it must be emulsified with a protective colloid (cationic

starch) to prevent premature hydrolysis and ensure retention.

Reagents & Equipment[2][3][4][5]
C18 Alkenyl Succinic Anhydride (ASA): >95% purity.
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Cationic Starch: High substitution degree (DS > 0.035) to stabilize the charge.

Aluminum Sulfate (Alum): Optional, for pH control and charge scavenging.

High-Shear Homogenizer: Rotor-stator type (e.g., Ultra-Turrax) or high-pressure

homogenizer.

Particle Size Analyzer: Laser diffraction (Malvern) or high-res microscopy.

Step-by-Step Procedure
1. Protective Colloid Preparation (Starch Cook)

Goal: Create a cationic net to encapsulate ASA droplets.

Protocol:

Slurry cationic starch in deionized water at 3-4% solids.

Cook at 95°C for 30 minutes under agitation.

Dilute to 2.0% solids with warm water.

Adjust pH to 4.0–5.0 using adipic or acetic acid (Low pH retards hydrolysis).

Cool to 40–50°C. Do not cool below 30°C as starch viscosity may increase excessively.

2. Emulsification (The "Activator")
Ratio: Standard mass ratio is 1:3 (ASA : Starch).

Note: Lower starch ratios (1:1) save cost but reduce stability; higher ratios (1:4) improve

retention but increase COD.

Protocol:

Add calculated ASA oil to the starch solution.

Immediately apply high shear.
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Lab Scale: 20,000 RPM for 60–90 seconds.

Pilot Scale: 150–200 bar pressure drop across homogenizer valve.

Target Particle Size: 0.5 – 1.5 µm.

Validation: >2.0 µm indicates poor shear; results in "fugitive sizing" (sizing lost over

time) and spots.

3. Stability Check (Self-Validation)
The emulsion is thermodynamically unstable.

Rule: Use within 30 minutes of preparation.

Visual Check: Emulsion should be milky white. If phase separation (oil slick) appears,

discard immediately.

Part 3: Wet-End Application & Retention
Once emulsified, the ASA must be retained on the fiber before it hydrolyzes.

Application Workflow Diagram
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Caption: Process flow for ASA application. Note that the "Hydrolysis Risk" peaks between

dosing and the dryer section.

Dosing Protocol
Dosage: Typically 0.5 to 2.0 kg/ton of paper (dry basis), depending on target Cobb value.

Injection Point: Add to the thin stock (after the fan pump) to minimize residence time.

Retention Aid: ASA is anionic/non-ionic (depending on starch). A Cationic Polyacrylamide

(CPAM) retention aid (0.1–0.3 kg/ton ) is mandatory to anchor the emulsion to the anionic

fiber.

pH Control: Maintain pulp pH between 7.0 and 8.0.

Caution: pH > 8.5 accelerates hydrolysis exponentially.

Curing[6]
Unlike AKD, ASA cures rapidly. 90% of sizing develops in the dryer section.

Target Temperature: Web temperature must reach 80–100°C to drive the esterification

reaction and evaporate water (removing the hydrolysis reagent).

Part 4: Validation & Quality Control
Sizing efficacy is inversely proportional to water absorption.

Quantitative Data Summary
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Parameter Target Range Method Impact of Deviation

Emulsion Particle Size 0.5 – 1.5 µm Light Scattering
>2µm: Spots, poor

sizing efficiency.

Cobb60 Value 20 – 30 g/m² TAPPI T 441
High: Insufficient

sizing or hydrolysis.

HST (Hercules) 50 – 300 sec TAPPI T 530 Low: Poor ink holdout.

Ash Content Varies TAPPI T 413

High CaCO3 filler

demand increases

ASA consumption.

Standard Test Methods
Cobb Test (TAPPI T 441):

Measures water mass absorbed by 1 m² of paper in 60 seconds.

Procedure: Weigh dry sample -> Clamp in ring -> Add water (60s) -> Pour off -> Blot

excess -> Weigh wet.

Calculation:Cobb = Wet Weight - Dry Weight (g/m²).

Hercules Sizing Test (HST) (TAPPI T 530):

Measures time for a dye/acid solution to penetrate the paper, causing a reflectance drop.

More sensitive than Cobb for high-sizing applications (e.g., liquid packaging).

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Fugitive Sizing (Good off-

machine, poor later)

Large emulsion particles

(>2µm).

Increase shear during

emulsification; check starch

viscosity.

Sizing Spots
Hydrolyzed ASA agglomeration

(Calcium salts).

Improve emulsion stability;

reduce time between makeup

and dosing; check water

hardness.

High Cobb (Poor Sizing) High pH or High Temperature.

Lower stock pH to <8.0; move

injection point closer to

headbox.

Press Picking Sticky hydrolyzed ASA.[2]

Increase retention aid dosage

to lock ASA into sheet; clean

press rolls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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